Cas no 22437-79-2 (Butanedioic acid,2-mercapto-, sodium salt (1:2))

• Product Name: Butanedioic acid,2-mercapto-, sodium salt (1:2)
• CAS No: 22437-79-2
• MF: C₄H₄Na₂O₄S
• MW: 194.116702079773
• CID: 257194
• PubChem ID: 159928
• Update Time: 2025-04-19

Butanedioic acid,2-mercapto-, sodium salt (1:2) Chemical and Physical Properties

Names and Identifiers

• Disodium mercaptosuccinate
• Butanedioic acid,2-mercapto-, sodium salt (1:2)
• Mercaptobutanedioic acid, sodium salt
• Butanedioic acid, mercapto-, sodium salt
• VZFDRQUWHOVFCA-UHFFFAOYSA-L
• disodium 2-sulfanylbutanedioate
• sodium thiomalate
• 22437-79-2
• NS00083989
• DTXSID80944938
• EINECS 244-996-7
• disodium;2-sulfanylbutanedioate
• Butanedioic acid, 2-mercapto-, sodium salt (1:?)
• EINECS 244-886-9
• Sodium mercaptosuccinate
• disodium thiomalate
• Mercaptosuccinic acid, sodium salt
• 22275-72-5
• SCHEMBL637784

• Inchi： 1S/C4H6O4S.2Na/c5-3(6)1-2(9)4(7)8;;/h2,9H,1H2,(H,5,6)(H,7,8);;/q;2*+1/p-2
• InChI Key： VZFDRQUWHOVFCA-UHFFFAOYSA-L
• SMILES： SC(C(=O)[O-])CC(=O)[O-].[Na+].[Na+]

Computed Properties

• Exact Mass: 193.96262
• Monoisotopic Mass: 193.963
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 122
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81.3Ų

Experimental Properties

• Boiling Point: 256.3°Cat760mmHg
• Flash Point: 108.8°C
• PSA: 80.26